Cas no 71011-25-1 (1H-Imidazole-2-carbaldehyde)

• Product Name: 1H-Imidazole-2-carbaldehyde
• CAS No: 71011-25-1
• MF: C₄H₄N₂O
• MW: 96.0873603820801
• CID: 1747896
• Update Time: 2023-08-03

1H-Imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Quaternary ammonium compounds, benzyl(hydrogenated tallow alkyl)dimethyl, chlorides, compds. with bentonite and bis(hydrogenated tallow alkyl)dimethylammonium chlorides
• Quaternary ammonium compounds, benzyl(hydrogenated tallow alkyl)dimethyl, bis(hydrogenated tallow alkyl)dimethylammonium salt with bentonite
• Dimethyl dihydrogenated tallow ammonium chloride, reaction product with dimethyl benzyl hydrogenated tallow ammonium chloride and bentonite
• Quaternary ammonium compounds, benzyl(hydrogenated tallow alkyl)dimethyl, chlorides, compds. with bentonite and bis(hydrogena
• Imidazole-2-carboxaldehyde
• 1H-Imidazole-2-carbaldehyde
• 2-Formylimidazole
• 1H-IMIDAZOLE-2-CARBOXALDEHYDE
• 2-Imidazolecarboxaldehyde
• Imidazole-2-carbaldehyde
• imidazole-2-aldehyde
• 1H-Imidazolecarboxaldehyde
• 2-formyl imidazole
• imidazol-2-carbaldehyde
• 2-Formyl imidazole (Imidazole-2-carboxaldehyde)
• 2-Formyl-1H-imidazole
• formylimidazole
• Isovalericacid
• imidazolealdehyde
• 2-formyl-imidazole
• imidazole carbaldehyde
• imidazolecarboxaldehyde
• PubChem8045
• 2-

• Inchi： 1S/C4H4N2O/c7-3-4-5-1-2-6-4/h1-3H,(H,5,6)
• InChI Key： XYHKNCXZYYTLRG-UHFFFAOYSA-N
• SMILES： O=CC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 74.1
• XLogP3: -0.1
• Topological Polar Surface Area: 45.8